Boric anhydride

• IUPAC Name: oxo(oxoboranyloxy)borane
• InChI: InChI=1S/B2O3/c3-1-5-2-4
• InChI Key: JKWMSGQKBLHBQQ-UHFFFAOYSA-N
• Canonical SMILES: B(=O)OB=O
• Molecular Formula: B2O3
• Molecular Weight: 69.63 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals
• CAS No.: 1303-86-2

Description

Boric anhydride, also known as boron trioxide or boron oxide, is a chemical compound with the formula B₂O₃. It is a colorless, glassy, and hygroscopic solid that forms rhombic crystals. This compound is primarily used in the production of borosilicate glass, ceramics, and as a flux in metallurgical processes .

Mechanism of Action

Target of Action

Boric anhydride, also known as boron trioxide, is a compound of boron and oxygen. It primarily targets biochemical processes in various organisms. It has been reported to exhibit some antibacterial activity against infections such as bacterial vaginosis and candidiasis . It is also used in industrial processing and manufacturing .

Mode of Action

It is known that this compound reacts with water in a highly exothermic reaction to form orthoboric acid . This reaction can be catalyzed by various substances, including sulfuric acid . In the presence of diols, polyols, or polysaccharides, boric acid reacts to form alkoxide complexes .

Biochemical Pathways

This compound, through its conversion to boric acid, affects various biochemical pathways. Boric acid inhibits biofilm formation and hyphal transformation of Candida albicans, which are critical virulence factors . It also plays a role in the selective reduction of ketones to hydrocarbons . Furthermore, it can catalyze the vapor-phase Beckmann rearrangement process to form nylon-6 .

Pharmacokinetics

Its biological half-life is about 21 hours in humans and has an affinity for some tissues, especially bone .

Result of Action

The result of this compound’s action is largely dependent on its conversion to boric acid and subsequent reactions. For instance, it can inhibit the growth of certain fungi and bacteria . It can also act as a flux in metallurgical processes and has been reported as an inhibitor of crystallization .

Action Environment

The action of this compound is influenced by environmental factors such as temperature, ionic strength, and concentration . Its dissolution in water is a highly exothermic reaction, and the resulting orthoboric acid is sensitive to these factors . Additionally, safety measures should be in place in environments where this compound is used due to its potential hazards .

Preparation Methods

Synthetic Routes and Reaction Conditions: Boric anhydride can be synthesized by heating boric acid (H₃BO₃) at temperatures above 160°C. The reaction is as follows: [ \text{2 H}_3\text{BO}_3 \rightarrow \text{B}_2\text{O}_3 + 3 \text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is produced by the dehydration of boric acid. The process involves heating boric acid in a furnace at temperatures ranging from 300°C to 500°C. The resulting this compound is then collected and purified .

Types of Reactions:

Reduction: this compound can be reduced to elemental boron using reducing agents such as sodium or aluminum at high temperatures. For example: [ \text{B}_2\text{O}_3 + 6 \text{Na} \rightarrow 2 \text{B} + 3 \text{Na}_2\text{O} ]

Hydrolysis: this compound reacts exothermically with water to form boric acid: [ \text{B}_2\text{O}_3 + 3 \text{H}_2\text{O} \rightarrow 2 \text{H}_3\text{BO}_3 ]

Common Reagents and Conditions:

Reducing Agents: Sodium, aluminum.

Hydrolysis Conditions: Room temperature with water.

Major Products Formed:

Reduction: Elemental boron.

Hydrolysis: Boric acid.

Scientific Research Applications

Boric anhydride has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of boron-containing compounds and as a catalyst in organic reactions.

Biology: Investigated for its antimicrobial properties when combined with lower aminoalcohols.

Medicine: Utilized in the preparation of certain pharmaceutical products and as an additive in cosmetics and lotions.

Industry: Employed in the production of borosilicate glass, ceramics, and as a flux in metallurgical processes.

Comparison with Similar Compounds

Boric Acid (H₃BO₃): A weak monobasic Lewis acid of boron, commonly used in industrial processing and manufacturing.

Boronic Acids (RB(OH)₂): Used in cross-coupling reactions, catalysis, and medicinal chemistry.

Uniqueness of Boric Anhydride: this compound is unique due to its high Lewis acidity and its ability to form stable complexes with various organic functional groups. Unlike boric acid, which is a weak acid, this compound exhibits stronger acidic properties and is more reactive in organic synthesis .

Customer Q & A

Q1: Can you describe the molecular formula and weight of boric anhydride?

A1: The molecular formula of this compound is B2O3. Its molecular weight is 69.62 g/mol.

Q2: How does the addition of this compound affect the viscosity of magnesian steelmaking slag?

A2: Adding this compound to magnesian steelmaking slag significantly reduces its viscosity, particularly at high temperatures (around 1600°C). This is beneficial for the processing of metallized siderite concentrate, allowing for easier slag and metal pouring [].

Q3: Does this compound dissolve in disulphuric acid, and if so, what are the products?

A3: Yes, this compound dissolves in disulphuric acid to form tetra(hydrogen sulphato)boric acid (H2B(HSO4)4), a strong acid in that system [].

Q4: What are some applications of this compound in material science?

A4: this compound is used in various materials science applications, such as:

• Reinforcing agent: Improves mechanical properties like tensile strength and abrasion resistance in polymers like nylon 6 [].
• Fluxing agent: Lowers the melting point of materials and improves fluidity in processes like high-frequency induction cladding [, ].
• Slag modifier: Alters the properties of slags to ease pouring in metal manufacturing processes like ferrosilicon production [] and electric melting of siderite concentrate [].
• Precursor for other materials: Used in the synthesis of metal borides [], organo-inorganic borosyloxane polymers [], and boron-modified phenolic resins [].

Q5: What is the role of this compound in the synthesis of metal borides?

A5: this compound acts as a source of boron in the carbothermic reduction process to produce metal borides. It reacts with metal oxides and carbon at high temperatures (1700-2000°C) to form the desired metal boride [].

Q6: Does this compound exhibit any catalytic activity?

A6: While not a traditional catalyst, this compound can mediate specific organic reactions. For example, it can be used to protect the medial methylene group of acetyl acetone, providing a pathway for condensation reactions with aldehydes, different from the typical Knoevenagel condensation []. This approach has been used to synthesize curcumin analogues.

Q7: How does the presence of this compound affect the stability of organic molecules at high temperatures?

A7: this compound can enhance the stability of organic molecules during high-temperature oxidation reactions. For instance, the presence of excess this compound during the oxidation of paraffin by atmospheric oxygen increases the reaction rate and significantly enhances the yield of higher aliphatic alcohols [].

Q8: What analytical techniques are used to characterize this compound and its derivatives?

A8: A range of analytical techniques are employed, including:

• X-ray diffraction (XRD): Identifies crystalline phases and assesses the crystallinity of materials like nylon 6 composites [].
• Thermogravimetric analysis (TGA): Investigates thermal stability and decomposition patterns of materials [].
• Inductively coupled plasma atomic emission spectrometry (ICP-AES): Quantifies this compound content in samples like ascharite ores [].
• Spectroscopic techniques (UV-Vis, IR, NMR): Characterize the structure and bonding in this compound-derived compounds, including organo-inorganic polymers [] and boron-containing metal complexes [, ].

Q9: Can you describe a method for determining the saturated vapor pressure of this compound?

A9: The effusion method can be used to measure the saturated vapor pressure of this compound at high temperatures (1299-1515 K). This method involves measuring the mass loss of the sample through a small orifice at a specific temperature [].

Q10: Are there any specific safety concerns regarding the use of this compound?

A10: Yes, this compound can be an irritant and requires careful handling. When heated, it can form toxic fumes. Appropriate personal protective equipment should be worn, and work should be conducted in a well-ventilated area [].

Q11: What are the environmental implications of using this compound?

A11: While this compound is a naturally occurring compound, its release into the environment should be minimized. Research focuses on sustainable practices, including:

• Recycling: Recovering this compound from industrial waste streams, as demonstrated in the synthesis of CaB6 powder from calcium borate waste [].